Cas no 82724-81-0 (4-Dodecyn-3-one, 6-methoxy-2,6-dimethyl-)

• Product name: 4-Dodecyn-3-one, 6-methoxy-2,6-dimethyl-
• CAS No: 82724-81-0
• MF: C₁₅H₂₆O₂
• MW: 238.365745067596
• CID: 685675
• PubChem ID: 13115182

4-Dodecyn-3-one, 6-methoxy-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Dodecyn-3-one, 6-methoxy-2,6-dimethyl-
• 6-methoxy-2,6-dimethyldodec-4-yn-3-one
• DTXSID10519138
• 2,6-dimethyl-6-methoxy-4-dodecyn-3-one
• 82724-81-0

• Inchi： InChI=1S/C15H26O2/c1-6-7-8-9-11-15(4,17-5)12-10-14(16)13(2)3/h13H,6-9,11H2,1-5H3
• InChI Key： MGCWIFIMCNNWFE-UHFFFAOYSA-N
• SMILES： CCCCCCC(C)(C#CC(=O)C(C)C)OC

Computed Properties

• Exact Mass: 238.193280068g/mol
• Monoisotopic Mass: 238.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 4.4